Cas no 17397-21-6 (Tricyclopropylmethanamine)
Tricyclopropylmethanamine structure
Product Name:Tricyclopropylmethanamine
CAS No:17397-21-6
MF:C10H17N
MW:151.24868273735
CID:2923754
Update Time:2023-08-10
Tricyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
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- Tricyclopropylmethanamine
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- Inchi: 1S/C10H17N/c11-10(7-1-2-7,8-3-4-8)9-5-6-9/h7-9H,1-6,11H2
- InChI Key: TXVBALSJCKVQQT-UHFFFAOYSA-N
- SMILES: NC(C1CC1)(C1CC1)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 144
- XLogP3: 1.4
- Topological Polar Surface Area: 26
Tricyclopropylmethanamine Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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